{1-[7-(Trifluoromethyl)quinolin-4-yl]piperidin-4-yl}methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is an organofluorine compound that consists of quinoline bearing trifluoromethyl substituents at positions 2 and 8 as well as a (2-piperidinyl)hydroxymethyl substituent at position 4 .
Synthesis Analysis
The synthesis of novel, symmetrical, tetrasubstituted metal-free and metallo-phthalocyanines (zinc, cobalt, manganese, indium) bearing four [7-(trifluoromethyl)quinolin-4-yl]oxy units has been reported . The synthesis of 4-[[7-(trifluoro-methyl)quinolin-4-yl]oxy]phthalonitrile (2) was accomplished in 60% yield through base-catalyzed aromatic displacement of 4-nitrophthalonitrile (1) with 4-hydroxy-7-(trifluoromethyl)quinoline using K2CO3 as the base in dry DMF .Molecular Structure Analysis
The asymmetric unit of the title salt, C17H17F6N2O+C8H7O30.5H2O, comprises a pair of pseudo-enantiomeric (i.e., related by a non-crystallographic center of symmetry) piperidin-1-ium cations, two carboxylate anions, and a water molecule of crystallization .Chemical Reactions Analysis
The compound has been used in the synthesis of novel, symmetrical, tetrasubstituted metal-free and metallo-phthalocyanines (zinc, cobalt, manganese, indium) bearing four [7-(trifluoromethyl)quinolin-4-yl]oxy units .Physical and Chemical Properties Analysis
The new compounds were characterized using UV-Vis, IR, 1H NMR, and mass spectroscopic data . The phthalocyanines displayed good solubility in organic solvents such as chloroform, tetrahydrofuran, dimethylformamide, dimethyl-sulfoxide, and toluene .Mechanism of Action
While the specific mechanism of action for this compound is not clear, piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant agents .
Properties
IUPAC Name |
[1-[7-(trifluoromethyl)quinolin-4-yl]piperidin-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N2O/c17-16(18,19)12-1-2-13-14(9-12)20-6-3-15(13)21-7-4-11(10-22)5-8-21/h1-3,6,9,11,22H,4-5,7-8,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCZZRSXCXUCVFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CO)C2=C3C=CC(=CC3=NC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.